5-Methoxyhexanol

• Molecular Formula: C7H16O2
• Molecular Weight: 132.20 g/mol
• IUPAC Name: 5-methoxyhexan-1-ol
• InChI: InChI=1S/C7H16O2/c1-7(9-2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
• InChI Key: MJSWVBQUHWPEDW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCO)OC

Description

5-Methoxyhexanol is a useful research compound. Its molecular formula is C7H16O2 and its molecular weight is 132.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.3 g of LiAlH4 was added to 330 ml of dry ether, and under stirring, a solution of 53 g of the above 5-methoxycaprylic acid in 60 ml of dry ether was dropped at below 10° C. in 2 hours. After the dropping, the mixture was raised in temperature for 2 hours of stirring at 15°-20° C. After standing for 12 hours, 5%-hydrochloric acid was added to the mixture for acidification while keeping the temperature below 15° C. The mixture was then subjected to extraction with ether. The ether extract was washed successively with water, 5%-NaOH aqueous solution and water, followed by drying with anhydrous MgSO4, distilling-off of the solvent and vacuum distillation to obtain 24.5 g of 5-methoxy-1-hexanol which provided the following IR data: